Cas no 68339-45-7 (2-(Cyclohexylaminomethyl)pyridine)

• Product Name: 2-(Cyclohexylaminomethyl)pyridine
• CAS No: 68339-45-7
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD01135534
• CID: 970176
• PubChem ID: 87566671
• Update Time: 2025-05-21

2-(Cyclohexylaminomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-2-ylmethyl)cyclohexanamine
• 2-(CYCLOHEXYLAMINOMETHYL)PYRIDINE
• N-Cyclohexyl-2-picolylamine
• N-(2-Pyridylmethyl)cyclohexylamine
• Cyclohexyl-pyridin-2-ylmethyl-amine
• 2-pyridinemethanamine, n-cyclohexyl-
• BAS 01125185
• Oprea1_510095
• Oprea1_616696
• N-[(Pyridin-2-yl)methyl]cyclohexanamine
• C1685
• SCHEMBL5863593
• AKOS000244175
• D78421
• 436099-92-2
• DTXSID20988275
• AS-64072
• 68601-49-0
• MFCD01135534
• 68339-45-7
• CS-0313923
• N-(2-Pyridylmethyl)cyclohexanamine
• SY050683
• DB-197993
• AG-690/11822601
• 2-(Cyclohexylaminomethyl)pyridine

• MDL： MFCD01135534
• Inchi： 1S/C12H18N2/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13-12/h4-5,8-9,11,14H,1-3,6-7,10H2
• InChI Key： KUBDCHSZNMFKFV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C1CCCCC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Yellow transparent liquid.
• Density: 1.01
• Refractive Index: 1.5270-1.5310
• PSA: 24.92000
• LogP: 2.89480
• Solubility: Not determined

2-(Cyclohexylaminomethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(Cyclohexylaminomethyl)pyridine

2-(Cyclohexylaminomethyl)pyridine (CAS No. 68339-45-7): A Comprehensive Overview

2-(Cyclohexylaminomethyl)pyridine, a compound identified by the CAS registry number 68339-45-7, is an organic chemical that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a cyclohexylaminomethyl substituent. The integration of these structural elements imparts distinctive chemical properties, making it a subject of interest for both academic and industrial research.

The molecular structure of 2-(Cyclohexylaminomethyl)pyridine is defined by a pyridine ring—a six-membered aromatic ring with one nitrogen atom—substituted at the 2-position with a cyclohexylaminomethyl group. This substitution introduces steric and electronic effects that influence the compound's reactivity, solubility, and biological activity. Recent studies have highlighted the potential of this compound in various applications, including as a precursor for advanced materials and as a component in pharmaceutical formulations.

From a physical standpoint, 2-(Cyclohexylaminomethyl)pyridine exhibits specific properties that make it suitable for diverse chemical processes. Its melting point, boiling point, and solubility characteristics are critical parameters that have been extensively studied to optimize its use in synthetic reactions. Researchers have also explored the compound's ability to form complexes with metal ions, which has implications for catalysis and coordination chemistry.

The synthesis of 2-(Cyclohexylaminomethyl)pyridine involves multi-step reactions that typically begin with the preparation of the pyridine derivative followed by substitution with the cyclohexylaminomethyl group. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly routes for its production. These developments underscore the importance of sustainable practices in modern chemical synthesis.

In terms of applications, 2-(Cyclohexylaminomethyl)pyridine has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for drug development due to its ability to interact with biological targets such as enzymes and receptors. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in organic synthesis.

Recent research has also focused on the use of 2-(Cyclohexylaminomethyl)pyridine in materials science, particularly in the development of novel polymers and hybrid materials. Its ability to act as a building block for these materials highlights its versatility and broad applicability across different disciplines.

Furthermore, studies on the environmental impact and toxicity of 2-(Cyclohexylaminomethyl)pyridine have been conducted to ensure its safe handling and disposal. These investigations are crucial for complying with regulatory standards and minimizing ecological risks associated with its production and use.

In conclusion, 2-(Cyclohexylaminomethyl)pyridine (CAS No. 68339-45-7) stands out as a versatile compound with significant potential across multiple domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development efforts.